Cas no 2306277-63-2 (5-fluoro-2-azaspiro[3.4]octane)
5-Fluoro-2-azaspiro[3.4]octane is a fluorinated spirocyclic amine compound with a unique structural framework, combining a rigid spiro[3.4]octane core with a nitrogen heteroatom and fluorine substituent. This structure imparts distinct steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The fluorine atom enhances metabolic stability and bioavailability, while the spirocyclic scaffold contributes to conformational constraint, potentially improving target selectivity. Its synthetic versatility allows for further functionalization, enabling applications in the development of bioactive molecules, particularly for central nervous system (CNS) targets. The compound’s well-defined stereochemistry also supports precise structure-activity relationship studies.
2306277-63-2 structure
Product Name:5-fluoro-2-azaspiro[3.4]octane
CAS No:2306277-63-2
MF:C7H12FN
MW:129.175285339355
CID:5107722
Update Time:2026-03-03
5-fluoro-2-azaspiro[3.4]octane Chemical and Physical Properties
Names and Identifiers
-
- 2-Azaspiro[3.4]octane, 5-fluoro-
- 5-fluoro-2-azaspiro[3.4]octane
-
- Inchi: 1S/C7H12FN/c8-6-2-1-3-7(6)4-9-5-7/h6,9H,1-5H2
- InChI Key: CBIGDMWKMSBLJO-UHFFFAOYSA-N
- SMILES: C1C2(CCCC2F)CN1
5-fluoro-2-azaspiro[3.4]octane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3444-100MG |
5-fluoro-2-azaspiro[3.4]octane |
2306277-63-2 | 95% | 100MG |
¥ 1,920.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3444-250MG |
5-fluoro-2-azaspiro[3.4]octane |
2306277-63-2 | 95% | 250MG |
¥ 3,075.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3444-500MG |
5-fluoro-2-azaspiro[3.4]octane |
2306277-63-2 | 95% | 500MG |
¥ 5,121.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3444-1G |
5-fluoro-2-azaspiro[3.4]octane |
2306277-63-2 | 95% | 1g |
¥ 7,682.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3444-5G |
5-fluoro-2-azaspiro[3.4]octane |
2306277-63-2 | 95% | 5g |
¥ 23,047.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3444-100mg |
5-fluoro-2-azaspiro[3.4]octane |
2306277-63-2 | 95% | 100mg |
¥1920.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3444-250mg |
5-fluoro-2-azaspiro[3.4]octane |
2306277-63-2 | 95% | 250mg |
¥3075.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3444-500mg |
5-fluoro-2-azaspiro[3.4]octane |
2306277-63-2 | 95% | 500mg |
¥5121.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3444-1g |
5-fluoro-2-azaspiro[3.4]octane |
2306277-63-2 | 95% | 1g |
¥7682.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3444-100.0mg |
5-fluoro-2-azaspiro[3.4]octane |
2306277-63-2 | 95% | 100.0mg |
¥1920.0000 | 2025-04-11 |
5-fluoro-2-azaspiro[3.4]octane Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
2306277-63-2 (5-fluoro-2-azaspiro[3.4]octane) Related Products
- 1638767-64-2(6-fluoro-2-azaspiro[3.4]octane;hydrochloride)
- 1423032-55-6(6-Fluoro-2-azaspiro[3.3]heptane hydrochloride)
- 1423031-21-3(4-fluoro-octahydrocyclopenta[c]pyrrole hydrochloride)
- 2098051-88-6(3a-(Fluoromethyl)octahydrocyclopenta[c]pyrrole)
- 1341039-59-5(8-Fluoro-3-azabicyclo[3.2.1]octane)
- 1523618-19-0(8-fluoro-3-azabicyclo[3.2.1]octane hydrochloride)
- 1330766-18-1(5-fluoro-2-azaspiro3.3heptane)
- 2167201-55-8(5,5-Difluoro-2-azaspiro[3.4]octane)
- 1354953-09-5(6-Fluoro-2-azaspiro[3.3]heptane)
- 1783509-11-4(4-Fluoro-3,3-dimethylpiperidine)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk